Cas no 14366-66-6 (Benzene,1-chloro-4-[(3-chloropropyl)thio]-)

• Product Name: Benzene,1-chloro-4-[(3-chloropropyl)thio]-
• CAS No: 14366-66-6
• MF: C₉H₁₀Cl₂S
• MW: 221.146699428558
• CID: 213146
• PubChem ID: 223537
• Update Time: 2025-04-19

Benzene,1-chloro-4-[(3-chloropropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-[(3-chloropropyl)thio]-
• 1-chloro-4-(3-chloropropylsulfanyl)benzene
• (4-Chlor-phenyl)-(3-chlor-propyl)-sulfid
• 1-Chlor-3-< 4-chlor-phenylmercapto> -propan
• 1-chloro-3-(4-chlorophenylthio)propane
• 1-chloro-4-[(3-chloropropyl)sulfanyl]benzene
• 1-chloro-4-[(3-chloropropyl)thio]benzene
• 4-chlorophenyl 3-chloropropyl sulfide
• AC1L5CMV
• AC1Q3OOZ
• AR-1C2401
• CTK4C3750
• NSC11268
• SureCN7414719
• SCHEMBL7414719
• AKOS000200704
• NSC-11268
• 14366-66-6
• HADOQWNCMSIIMK-UHFFFAOYSA-N
• DTXSID40279096

• Inchi： 1S/C9H10Cl2S/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5H,1,6-7H2
• InChI Key： HADOQWNCMSIIMK-UHFFFAOYSA-N
• SMILES： ClCCCSC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 219.9882
• Monoisotopic Mass: 219.9880269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0
• LogP: 4.06100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers